3’,5’-Di-O-acetyl-2-fluoro-2’-O-trifluoro-methanesulfonyladenosine
3’,5’-Di-O-acetyl-2-fluoro-2’-O-trifluoro-methanesulfonyladenosine
Brand Name:
Vulcanchem
CAS No.:
161109-76-8
VCID:
VC0069283
InChI:
InChI=1S/C15H15F4N5O8S/c1-5(25)29-3-7-9(30-6(2)26)10(32-33(27,28)15(17,18)19)13(31-7)24-4-21-8-11(20)22-14(16)23-12(8)24/h4,7,9-10,13H,3H2,1-2H3,(H2,20,22,23)/t7-,9-,10-,13-/m1/s1
SMILES:
CC(=O)OCC1C(C(C(O1)N2C=NC3=C(N=C(N=C32)F)N)OS(=O)(=O)C(F)(F)F)OC(=O)C
Molecular Formula:
C15H15F4N5O8S
Molecular Weight:
501.4 g/mol
3’,5’-Di-O-acetyl-2-fluoro-2’-O-trifluoro-methanesulfonyladenosine
CAS No.: 161109-76-8
Main Products
VCID: VC0069283
Molecular Formula: C15H15F4N5O8S
Molecular Weight: 501.4 g/mol
| CAS No. | 161109-76-8 |
|---|---|
| Product Name | 3’,5’-Di-O-acetyl-2-fluoro-2’-O-trifluoro-methanesulfonyladenosine |
| Molecular Formula | C15H15F4N5O8S |
| Molecular Weight | 501.4 g/mol |
| IUPAC Name | [(2R,3R,4R,5R)-3-acetyloxy-5-(6-amino-2-fluoropurin-9-yl)-4-(trifluoromethylsulfonyloxy)oxolan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C15H15F4N5O8S/c1-5(25)29-3-7-9(30-6(2)26)10(32-33(27,28)15(17,18)19)13(31-7)24-4-21-8-11(20)22-14(16)23-12(8)24/h4,7,9-10,13H,3H2,1-2H3,(H2,20,22,23)/t7-,9-,10-,13-/m1/s1 |
| Standard InChIKey | PNVRDBIJIUYDQP-QYVSTXNMSA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=C(N=C32)F)N)OS(=O)(=O)C(F)(F)F)OC(=O)C |
| SMILES | CC(=O)OCC1C(C(C(O1)N2C=NC3=C(N=C(N=C32)F)N)OS(=O)(=O)C(F)(F)F)OC(=O)C |
| Canonical SMILES | CC(=O)OCC1C(C(C(O1)N2C=NC3=C(N=C(N=C32)F)N)OS(=O)(=O)C(F)(F)F)OC(=O)C |
| PubChem Compound | 22869878 |
| Last Modified | Nov 11 2021 |
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